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These application notes provide detailed information and protocols for the administration of
GSK137647A, a selective free fatty acid receptor 4 (FFA4/GPR120) agonist, in various animal
models. GSK137647A has demonstrated potential therapeutic effects in metabolic and
inflammatory disorders.[1]

Mechanism of Action

GSK137647A is a potent and selective agonist for FFA4, also known as GPR120.[2][3][4]
Activation of FFA4 by GSK137647A initiates a cascade of intracellular signaling events. The
receptor primarily couples to Gaqg/11 proteins, leading to the activation of phospholipase C
(PLC). PLC, in turn, catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium
from intracellular stores, leading to a transient increase in cytosolic calcium concentration. This
signaling pathway is crucial for many of the physiological effects of FFA4 activation, including
the secretion of glucagon-like peptide-1 (GLP-1) and insulin.[5][6][7]

Furthermore, upon agonist binding, FFA4 can recruit -arrestin-2. This interaction not only
leads to receptor desensitization and internalization but also initiates a separate, G-protein-
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independent signaling pathway. The FFA4/(3-arrestin-2 complex can modulate the activity of
downstream effectors, contributing to the anti-inflammatory properties of FFA4 agonists. One of
the key anti-inflammatory mechanisms involves the inhibition of Toll-like receptor 4 (TLR4)

signaling, a critical pathway in innate immunity and inflammation.
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Caption: Signaling pathway of GSK137647A upon binding to FFA4/GPR120.

Quantitative Data Summary

The following table summarizes the administration routes and dosages of GSK137647A and

other relevant FFA4 agonists in various animal models.
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Experimental Protocols

Preparation of Dosing Solutions

For Intraperitoneal (i.p.) Injection: GSK137647A is soluble in dimethyl sulfoxide (DMSO). For in
vivo administration, a stock solution in DMSO can be prepared and then further diluted with a
suitable vehicle such as corn oil or a mixture of PEG300, Tween 80, and water.

e Vehicle 1: Corn Ol
o Prepare a stock solution of GSK137647A in DMSO (e.g., 10 mg/mL).

o For a final dosing solution, dilute the stock solution with corn oil to the desired
concentration. For example, to prepare a 1 mg/mL solution, add 100 pL of the 10 mg/mL
stock to 900 L of corn oil.
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o Vortex thoroughly before each use to ensure a homogenous suspension.

» Vehicle 2: PEG300/Tween 80/Water
o Prepare a stock solution of GSK137647A in DMSO.

o To prepare the final dosing solution, mix the components in the following ratio (v/v/v): 10%
DMSO (containing GSK137647A), 40% PEG300, 5% Tween 80, and 45% sterile water or
saline.

o Add the components sequentially and vortex well after each addition to ensure complete
dissolution.

For Oral Gavage: For oral administration, GSK137647A can be formulated as a suspension in
a vehicle like 0.5% methylcellulose or a mixture of DMSO and corn ail.

¢ Vehicle: 10% DMSO in Corn OIl
o Dissolve GSK137647A in DMSO to create a stock solution.

o Dilute the stock solution with corn oil to achieve a final DMSO concentration of 10%. For
example, for a 1 mL final volume, use 100 pL of the DMSO stock and 900 pL of corn oil.

o Ensure the solution is clear and well-mixed before administration.[10]

Administration Procedures

Intraperitoneal (i.p.) Injection in Mice:

o Restraint: Properly restrain the mouse by scruffing the neck and back to expose the
abdomen. The head should be tilted slightly downwards.

« Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid
puncturing the cecum or bladder.

 Injection: Use a 25-27 gauge needle. Insert the needle at a 15-20 degree angle into the
peritoneal cavity. Aspirate briefly to ensure no fluid or blood is drawn back, which would
indicate incorrect placement.
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e Administration: Inject the solution slowly and steadily. The maximum recommended injection
volume for a mouse is 10 mL/Kkg.

o Withdrawal: Withdraw the needle smoothly and return the mouse to its cage. Monitor the
animal for any signs of distress.

Oral Gavage in Mice:

Restraint: Gently restrain the mouse by holding the loose skin on its back and neck. Ensure
the head and body are in a straight line to facilitate the passage of the gavage needle.

o Gavage Needle: Use a 20-22 gauge, 1.5-inch stainless steel feeding needle with a ball tip for
adult mice.

e Procedure: Gently insert the gavage needle into the mouth, passing it over the tongue
towards the back of the throat. The needle should slide easily down the esophagus without
resistance. If resistance is met, withdraw and reposition.

o Administration: Once the needle is in the correct position (approximately at the level of the
last rib), administer the solution slowly. The recommended maximum volume for oral gavage
in mice is 10 mL/Kkg.

o Withdrawal: After administration, gently remove the needle and return the mouse to its cage.
Observe the animal for any signs of respiratory distress.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of
GSK137647A in a dextran sulfate sodium (DSS)-induced colitis mouse model.

Experimental Workflow for Colitis Model
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Caption: A typical workflow for a DSS-induced colitis study in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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